Cas no 6937-78-6 (9,10-dioxoanthracene-1,4-dicarbonyl Chloride)

9,10-dioxoanthracene-1,4-dicarbonyl Chloride structure
6937-78-6 structure
Product Name:9,10-dioxoanthracene-1,4-dicarbonyl Chloride
CAS No:6937-78-6
MF:C16H6Cl2O4
MW:333.122442722321
CID:973598
PubChem ID:236907
Update Time:2025-04-19

9,10-dioxoanthracene-1,4-dicarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 9,10-dioxoanthracene-1,4-dicarbonyl Chloride
    • 9,10-Dioxo-9,10-dihydro-anthracen-1,4-dicarbonylchlorid
    • 9,10-Dioxo-9,10-dihydro-anthracen-dicarbonsaeure-(1,4)-dichlorid
    • 9,10-dioxo-9,10-dihydro-anthracene-1,4-dicarbonyl chloride
    • 9,10-dioxo-9,10-dihydroanthracene-1,4-dicarbonyl dichloride
    • AC1L5XN9
    • AC1Q3G9C
    • AG-J-80548
    • AR-1H5247
    • CTK5C9573
    • NSC39947
    • DTXSID10284955
    • NSC-39947
    • 6937-78-6
    • Inchi: 1S/C16H6Cl2O4/c17-15(21)9-5-6-10(16(18)22)12-11(9)13(19)7-3-1-2-4-8(7)14(12)20/h1-6H
    • InChI Key: HXWZTRAPIUWIJL-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=C(C(=O)Cl)C2C(C3C=CC=CC=3C(C=21)=O)=O)=O

Computed Properties

  • Exact Mass: 331.96438
  • Monoisotopic Mass: 331.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.572
  • Boiling Point: 526.9°C at 760 mmHg
  • Flash Point: 219.7°C
  • Refractive Index: 1.67
  • PSA: 68.28
  • LogP: 3.22000
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